Cas no 52262-58-5 (Tin(II) fluorophosphate)

• Product Name: Tin(II) fluorophosphate
• CAS No: 52262-58-5
• MF: FO₃PSn
• MW: 216.68036365509
• MDL: MFCD00058794
• CID: 89699
• PubChem ID: 44717639
• Update Time: 2025-05-27

Tin(II) fluorophosphate Chemical and Physical Properties

Names and Identifiers

• Tin(II) fluorophosphate
• fluoro-dioxido-oxo-λ⁵-phosphane,tin(2+)
• PC6591
• Stannous fluorophosphate
• tin,ion (sn2+) fluoro-phosphite ion
• tinfluorophosphate
• DTXSID80660262
• MFCD00058794
• 52262-58-5
• fluoro-dioxido-oxophosphorane; tin(2+)
• fluoro-dioxido-oxo-lambda5-phosphane;tin(2+)
• Stannous monofluorophosphate
• fluoranyl-bis(oxidanidyl)-oxidanylidene-$l^{5}-phosphane; tin(2+)
• A829002
• AKOS025295420
• tin(II) phosphorofluoridate
• ZIQLCYCKKROENE-UHFFFAOYSA-L
• ?(2)-tin(2+) fluoro-phosphite ion

• MDL： MFCD00058794
• Inchi： 1S/FH2O3P.Sn/c1-5(2,3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key： ZIQLCYCKKROENE-UHFFFAOYSA-L
• SMILES： [Sn+2].P(=O)([O-])([O-])F

Computed Properties

• Exact Mass: 217.85900
• Monoisotopic Mass: 217.859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Color/Form: White powder
• Solubility: Slightly soluble (3.0 g/L at 25°C)
• PSA: 73.00000
• LogP: 0.54420
• Solubility: Not determined

Tin(II) fluorophosphate Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN3260
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34

Additional information on Tin(II) fluorophosphate

Tin(II) Fluorophosphate (CAS No. 52262-58-5): An Overview of Its Properties, Applications, and Recent Research

Tin(II) fluorophosphate (CAS No. 52262-58-5) is a compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This inorganic compound is composed of tin, fluorine, and phosphate ions, making it a versatile material with a wide range of uses.

The chemical formula for Tin(II) fluorophosphate is SnF₂(PO₃)₂. It is known for its high thermal stability and excellent chemical resistance, which makes it suitable for various industrial and scientific applications. The compound's structure consists of tin ions in the +2 oxidation state, fluoride ions, and phosphate ions, forming a stable crystalline lattice.

One of the key properties of Tin(II) fluorophosphate is its ability to form stable complexes with other metal ions. This property has led to its use in the development of advanced materials for energy storage and catalysis. Recent research has shown that Tin(II) fluorophosphate can be used as a precursor for the synthesis of tin-based materials with enhanced electrochemical performance, making it a promising candidate for use in lithium-ion batteries and supercapacitors.

In the field of catalysis, Tin(II) fluorophosphate has been explored as a catalyst support material due to its high surface area and excellent thermal stability. Studies have demonstrated that when used as a support for noble metal catalysts such as platinum or palladium, Tin(II) fluorophosphate can significantly enhance the catalytic activity and stability of these materials. This has important implications for industrial processes such as hydrogen production and hydrocarbon conversion.

Beyond its applications in energy storage and catalysis, Tin(II) fluorophosphate has also shown promise in the field of biomedicine. Research has indicated that this compound can be used as a bioactive glass or ceramic material for bone tissue engineering. The high biocompatibility and osteoconductivity of Tin(II) fluorophosphate make it an attractive candidate for developing scaffolds that promote bone regeneration and healing.

The synthesis of Tin(II) fluorophosphate typically involves the reaction of tin(II) fluoride with phosphoric acid under controlled conditions. The process can be fine-tuned to produce different crystal forms with varying properties, which can be tailored for specific applications. Recent advancements in synthesis methods have focused on developing environmentally friendly and cost-effective routes to produce high-purity Tin(II) fluorophosphate.

In terms of safety, while Tin(II) fluorophosphate is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to avoid any potential hazards. Proper personal protective equipment (PPE) should be worn during handling, and the compound should be stored in a well-ventilated area away from incompatible materials.

The future outlook for Tin(II) fluorophosphate is promising, with ongoing research aimed at expanding its applications in various fields. As new synthesis methods are developed and more advanced characterization techniques become available, the potential uses of this compound are likely to grow even further. Researchers are particularly interested in exploring its properties at the nanoscale, where unique phenomena may lead to novel applications in nanotechnology and materials science.

In conclusion, Tin(II) fluorophosphate (CAS No. 52262-58-5) is a versatile compound with a wide range of applications in energy storage, catalysis, biomedicine, and materials science. Its unique properties make it an attractive material for researchers and industry professionals alike. As research continues to advance, the potential uses of this compound are expected to expand, contributing to significant advancements in multiple scientific fields.